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Compound of Interest |

(2-Bromo-3,4-
Compound Name:
difluorophenyl)methanol

CAS No.: 1578156-19-0

Cat. No.: B1532924

Get Quote

The deliberate incorporation of fluorine atoms into molecular scaffolds is a cornerstone of
modern medicinal chemistry, a strategy proven to enhance metabolic stability, binding affinity,
and lipophilicity.[1][2] (2-Bromo-3,4-difluorophenyl)methanol belongs to this vital class of
fluorinated building blocks. The specific arrangement of its substituents—an ortho-bromine and
a 3,4-difluoro pattern on a benzyl alcohol framework—creates a unique chemical entity with
significant potential. The bromine atom serves as a versatile synthetic handle for cross-
coupling reactions, while the fluorine atoms modulate the electronic nature and conformation of
the phenyl ring.

Direct experimental data for (2-Bromo-3,4-difluorophenyl)methanol is not extensively
available in the public domain. Therefore, this guide adopts a deductive, experience-based
approach, leveraging well-documented data from its structural isomers to provide reliable
predictions and actionable insights for the research community. By analyzing compounds such
as (4-Bromo-2,3-difluorophenyl)methanol and 3,4-Difluorobenzyl alcohol, we can deconstruct
the individual contributions of each substituent to the molecule's overall properties.
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Molecular Architecture and Physicochemical
Properties

The core structure consists of a benzene ring substituted with a hydroxymethyl group (-
CH20H), a bromine atom at the C2 position, and fluorine atoms at the C3 and C4 positions.
This specific arrangement has profound implications for its reactivity and intermolecular

interactions.
Caption: Molecular structure of (2-Bromo-3,4-difluorophenyl)methanol.

The table below summarizes the predicted physicochemical properties, calculated using
established chemical principles and by comparison with known isomers.
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Rationale /| Comparative

Property Predicted Value
Data Source
Based on structural
Molecular Formula C7HsBrrF20
components.
Sum of atomic weights.
] Consistent with isomers like (3-
Molecular Weight 223.02 g/mol
Bromo-4,5-
difluorophenyl)methanol.[3]
White to off-white solid or Typical for substituted benzyl
Appearance )
colorless oll alcohols.
Higher than non-brominated
N ) ) analogs like 3,4-difluorobenzyl
Boiling Point > 200 °C (estimated)

alcohol due to increased

molecular weight.

Soluble in methanol, ethanol, _
N Expected for a polar organic
Solubility DMSO, ethyl acetate; poorly ecul
molecule.
soluble in water

Similar to other benzyl

alcohols; slightly more acidic
pKa ~14-15 (for the alcohol proton)  due to the electron-

withdrawing effects of

halogens.

Proposed Synthesis and Mechanistic
Considerations

Areliable and scalable synthesis of (2-Bromo-3,4-difluorophenyl)methanol can be achieved
via the reduction of its corresponding benzaldehyde. This common pathway is favored for its
high yields and the commercial availability of the precursor.

Experimental Protocol: Reduction of 2-Bromo-3,4-
difluorobenzaldehyde
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This protocol is a self-validating system where reaction progress can be monitored by Thin-
Layer Chromatography (TLC), and product purity can be confirmed by standard analytical
techniques.

o Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere,
add 2-Bromo-3,4-difluorobenzaldehyde (1.0 eq.). Dissolve the aldehyde in anhydrous
methanol (approx. 0.2 M concentration).

e Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C with continuous
stirring. This is critical to moderate the exothermic reaction upon adding the reducing agent.

o Addition of Reducing Agent: Add sodium borohydride (NaBHa4, 1.1 eq.) portion-wise over 15-
20 minutes. The portion-wise addition prevents excessive foaming and ensures the reaction
temperature does not exceed 5 °C. The choice of NaBHa4 is based on its high selectivity for
reducing aldehydes in the presence of other functional groups and its operational simplicity
compared to stronger reducing agents like LiAlH4.[4]

o Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.
Monitor the disappearance of the starting material by TLC (e.g., using a 4.1 Hexanes:Ethyl
Acetate mobile phase).

e Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly add 1 M
hydrochloric acid (HCI) to quench the excess NaBHa4 and neutralize the sodium methoxide
byproduct. Continue adding HCI until the pH is ~5-6.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl
acetate (3 x 50 mL). The use of ethyl acetate provides a good partition coefficient for the
product.

» Washing and Drying: Combine the organic layers and wash sequentially with saturated
sodium bicarbonate solution (to remove residual acid) and brine (to remove water). Dry the
organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate under
reduced pressure.

 Purification: The crude product can be purified by flash column chromatography on silica gel
if necessary, although often the product is of sufficient purity after extraction.
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Caption: Proposed workflow for the synthesis of (2-Bromo-3,4-difluorophenyl)methanol.

Predicted Spectroscopic Signature for Structural
Verification

The structural identity of a synthesized compound is unequivocally confirmed through a
combination of spectroscopic methods. Below are the predicted key features for (2-Bromo-3,4-
difluorophenyl)methanol.
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Technique Predicted Signature Rationale and Explanation
The chemical shifts are
estimated from data for 2-
bromobenzyl alcohol[5] and
difluorobenzyl alcohols.[6][7]
0 ~7.2-7.5 ppm (2H, m): The benzylic protons will
Aromatic protons. & ~4.7 ppm appear as a singlet. The
1H NMR (2H, s): Benzylic -CH2- aromatic region will show
protons. & ~2.0 ppm (1H, t, complex multiplets due to H-F
broad): Alcohol -OH proton. and H-H coupling. The exact
shifts of the two aromatic
protons (at C5 and C6) will be
influenced by the ortho-bromo
and para-fluoro groups.
The carbons directly attached
0 ~150-160 ppm (d, *JCF): C-F to fluorine will exhibit large
carbons. 6 ~115-135 ppm: coupling constants (*fJCF =
13C NMR Other aromatic carbons. & 240-250 Hz) and appear as
~60-65 ppm: Benzylic -CH20H  doublets. The benzylic carbon
carbon. shift is consistent with other
benzyl alcohols.
The two fluorine atoms are in
different chemical
environments (one ortho to Br,
Two distinct signals in the ]
1°F NMR one meta) and will therefore

typical aromatic fluorine region.

have different chemical shifts
and show coupling to each

other.

IR Spectroscopy

~3350 cm~t (broad): O-H
stretch. ~3050 cm~*: Aromatic
C-H stretch. ~2900 cm~1:
Aliphatic C-H stretch. ~1100-
1300 cm~1 (strong): C-F
stretch. ~1050 cm~*: C-O

stretch.

These assignments are
standard for substituted benzyl
alcohols. The strong C-F
stretching bands are a key
diagnostic feature for

fluorinated aromatics.
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The characteristic isotopic

) signature of bromine (°Br and
Molecular lon (M*): Isotopic

81Br) is the most definitive
pattern at m/z 222/224

feature in the mass spectrum.

Mass Spectrometry (approx. 1:1 ratio). Key
Loss of water from the
Fragment: [M-H20]* at m/z o
molecular ion is a common
204/206.

fragmentation pathway for

alcohols.

Applications in Drug Discovery and Materials
Science

(2-Bromo-3,4-difluorophenyl)methanol is not merely a chemical curiosity; it is a strategic tool
for molecular engineering. Its utility stems from the orthogonal reactivity of its functional groups.

» Medicinal Chemistry: The primary alcohol can be oxidized to an aldehyde or carboxylic acid
for amide coupling or other transformations. The ortho-bromo group is a prime substrate for
Suzuki, Sonogashira, Buchwald-Hartwig, and other palladium-catalyzed cross-coupling
reactions, allowing for the introduction of diverse molecular fragments. The difluoro-
substitution pattern can enhance binding to target proteins through favorable electrostatic
interactions and improve pharmacokinetic properties.
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(Aldehyde, Acid) Cross-Coupling

Amides / Esters Biaryls / Alkynes PK/PD Modulation

Drug Candidate
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Caption: Synthetic utility and role of the scaffold in drug development.

o Materials Science: The high polarity and thermal stability conferred by the C-F bonds make
this molecule a candidate for incorporation into advanced polymers, liquid crystals, or
organic electronics.

Safety, Handling, and Storage

As a halogenated organic compound, (2-Bromo-3,4-difluorophenyl)methanol requires
careful handling. Based on data for similar compounds like 3,4-Difluorobenzyl alcohol, it should
be considered an irritant.[6]

e GHS Hazard Statements (Predicted):

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Precautions:
o Handle only in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and nitrile gloves.

o Avoid inhalation of dust or vapors and contact with skin and eyes.
e Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

Conclusion

While direct experimental data on (2-Bromo-3,4-difluorophenyl)methanol is limited, a
rigorous, science-based analysis of its structural isomers provides a clear and reliable guide for
its synthesis, characterization, and application. The unique combination of an ortho-bromo
group and vicinal fluorine atoms on a benzyl alcohol core makes it a highly valuable and
versatile building block. This guide serves as a foundational resource to empower researchers
in medicinal chemistry and materials science to confidently incorporate this powerful scaffold
into their synthetic programs, accelerating the discovery of novel therapeutics and advanced
materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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